Cas no 19814-71-2 (Benzene,1,1'-oxybis[3-methyl-)

• Product Name: Benzene,1,1'-oxybis[3-methyl-
• CAS No: 19814-71-2
• MF: C₁₄H₁₄O
• MW: 198.260364055634
• MDL: MFCD01570957
• CID: 197902
• PubChem ID: 89573
• Update Time: 2025-04-19

Benzene,1,1'-oxybis[3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(3-methylphenoxy)benzene
• di-m-tolyl ether
• 1,1'-oxybis(3-methylbenzene)
• 3,3'-Dimethyldiphenylether
• Benzene, 1-methyl-3-(3-methylphenoxy)-
• Benzene, 1,1'-oxybis[3-methyl-
• Benzene, 1,1'-oxybis(3-methyl-
• 1,1'-Oxybis[3-methylbenzene], 97%
• m-Tolyl ester
• SCHEMBL456868
• NS00021811
• FDLFMPKQBNPIER-UHFFFAOYSA-N
• 19814-71-2
• ditolylether
• 3,3'-dimethyldiphenyl ether
• DTXSID30173534
• UNII-644CLR3V44
• EINECS 243-343-3
• MFCD01570957
• 1-Methyl-3-(3-methylphenoxy)benzene #
• 644CLR3V44
• Benzene,1,1'-oxybis[3-methyl-

• MDL： MFCD01570957
• Inchi： 1S/C14H14O/c1-11-5-3-7-13(9-11)15-14-8-4-6-12(2)10-14/h3-10H,1-2H3
• InChI Key： FDLFMPKQBNPIER-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC(C)=C1)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 198.10452
• Monoisotopic Mass: 198.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 9.2

Experimental Properties

• Density: 1.0323
• Boiling Point: 284°C (estimate)
• Flash Point: 121.7°C
• Refractive Index: 1.5948 (estimate)
• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers